1-(2-Chloro-4-fluorophenoxy)-3-[(2-methoxyphenyl)sulfonyl]-2-propanol

• IUPAC Name: 1-(2-chloro-4-fluorophenoxy)-3-(2-methoxyphenyl)sulfonylpropan-2-ol
• InChI: InChI=1S/C16H16ClFO5S/c1-22-15-4-2-3-5-16(15)24(20,21)10-12(19)9-23-14-7-6-11(18)8-13(14)17/h2-8,12,19H,9-10H2,1H3
• InChI Key: NJAJQTWTPCRFAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1S(=O)(=O)CC(COC2=C(C=C(C=C2)F)Cl)O
• Molecular Formula: C16H16ClFO5S
• Molecular Weight: 374.8 g/mol

Description

1-(2-Chloro-4-fluorophenoxy)-3-[(2-methoxyphenyl)sulfonyl]-2-propanol (CFMPSP) is a synthetic compound that has been used in a number of scientific research studies. It is a member of the sulfonyl group of compounds, which is a large group of molecules that have a sulfonyl group attached to an aromatic ring. CFMPSP has a wide range of applications in research due to its unique chemical structure and properties.

Scientific Research Applications

Proton Exchange Membranes for Fuel Cells

Researchers have developed new sulfonated poly(arylene ether sulfone) copolymers for use as proton exchange membranes (PEMs) in fuel cells. These membranes are designed to improve fuel cell efficiency by enhancing proton conductivity and reducing methanol crossover. For instance, comb-shaped sulfonated polymers exhibited high proton conductivity and showed promise as polyelectrolyte membrane materials, highlighting their potential for improving fuel cell performance (Kim, Robertson, & Guiver, 2008; Wang et al., 2011). These findings are significant for the development of more efficient and durable materials for fuel cell applications.

Medium-High Temperature Fuel Cell Applications

Another study focused on the synthesis of a double fluoride 2,5-bis(4-fluorophenyl)-1,3,4-oxadiazole (BFO) monomer and its copolymerization for producing new poly(aryl ether sulfone) containing 1,3,4-oxadiazole polymers. These polymers exhibited excellent thermal, dimensional, and oxidative stability, alongside lower methanol diffusion coefficients, making them suitable for medium-high temperature proton exchange membrane fuel cell (PEMFC) operations (Xu et al., 2013). The development of such materials can significantly contribute to the advancement of fuel cell technologies operating at elevated temperatures.

Fluorescence Derivatization for High-Performance Liquid Chromatography

In analytical chemistry, derivatives of the chemical structure of interest have been explored as fluorescence derivatization reagents for alcohols in high-performance liquid chromatography (HPLC). One study identified 6-methoxy-2-methylsulfonylquinoline-4-carbonyl chloride as a highly sensitive fluorescence derivatization reagent for both primary and secondary alcohols. This approach allows for the enhanced detection and separation of alcohol compounds in complex mixtures, facilitating various analytical applications (Yoshida, Moriyama, & Taniguchi, 1992).